Cas no 891854-16-3 (Benzonitrile,3-(4-amino-1-piperidinyl)-)

• Product Name: Benzonitrile,3-(4-amino-1-piperidinyl)-
• CAS No: 891854-16-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 714474
• PubChem ID: 45116760
• Update Time: 2025-04-19

Benzonitrile,3-(4-amino-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(4-amino-1-piperidinyl)-
• Benzonitrile, 3-(4-amino-1-piperidinyl)- (9CI)
• 891854-16-3
• 3-(4-Amino-1-piperidinyl)benzonitrile
• IOTATSXBYFMYCH-UHFFFAOYSA-N
• AKOS010946408
• 3-(4-aminopiperidin-1-yl)-benzonitrile
• SCHEMBL3051168

• Inchi： 1S/C12H15N3/c13-9-10-2-1-3-12(8-10)15-6-4-11(14)5-7-15/h1-3,8,11H,4-7,14H2
• InChI Key： IOTATSXBYFMYCH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C#N)C=2)CCC(CC1)N

Computed Properties

• Exact Mass: 201.127
• Monoisotopic Mass: 201.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53A^2
• XLogP3: 1.4